Cas no 755039-92-0 ((3R)-1-ethylpyrrolidin-3-amine)

• Product Name: (3R)-1-ethylpyrrolidin-3-amine
• CAS No: 755039-92-0
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 2137628
• PubChem ID: 51663642
• Update Time: 2025-10-28

(3R)-1-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3R)-1-ethylpyrrolidin-3-amine
• (r)-1-ethylpyrrolidin-3-amine
• AS-51227
• (3R)-1-Ethyl-3-pyrrolidinamine
• DTXSID401305413
• P12169
• DB-362056
• (R)-1-ethylpyrrolidin-3-ylamine
• 3-Pyrrolidinamine, 1-ethyl-, (3R)-
• AKOS006342798
• CS-0056640
• GOLVGZOPWLLUSF-ZCFIWIBFSA-N
• SCHEMBL1782774
• 755039-92-0

• Inchi： 1S/C6H14N2/c1-2-8-4-3-6(7)5-8/h6H,2-5,7H2,1H3/t6-/m1/s1
• InChI Key： GOLVGZOPWLLUSF-ZCFIWIBFSA-N
• SMILES： N1(CC)CC[C@H](C1)N

Computed Properties

• Exact Mass: 114.115698455Da
• Monoisotopic Mass: 114.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (3R)-1-ethylpyrrolidin-3-amine

The Compound CAS No. 755039-92-0: (3R)-1-Ethylpyrrolidin-3-Amine

(3R)-1-Ethylpyrrolidin-3-Amine, also known by its CAS number 755039-92-0, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrrolidine derivatives, which are five-membered nitrogen-containing heterocycles. The compound's structure consists of a pyrrolidine ring with an ethyl group attached at the 1-position and an amine group at the 3-position, with the stereochemistry specified as R configuration at the chiral center.

The synthesis of (3R)-1-Ethylpyrrolidin-3-Amine has been explored through various methodologies, including asymmetric catalysis and stereoselective synthesis. Recent advancements in catalytic asymmetric hydrogenation have enabled the efficient production of this compound with high enantiomeric excess, making it a valuable building block in drug discovery and organic synthesis. The compound's unique stereochemistry plays a critical role in its biological activity and chemical reactivity, as highlighted in several recent studies.

In terms of physical properties, (3R)-1-Ethylpyrrolidin-3-Amine exhibits a melting point of approximately 145°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions and purification processes. The compound's stability under physiological conditions has also been studied, making it a promising candidate for biomedical applications.

The applications of (3R)-1-Ethylpyrrolidin-3-Amine span across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system disorders. Recent research has focused on its potential as a modulator of neurotransmitter systems, such as dopamine and serotonin receptors, which are implicated in conditions like depression and anxiety. Additionally, this compound has been investigated for its role in enzyme inhibition, particularly in kinases involved in cancer progression.

In materials science, (3R)-1-Ethylpyrrolidin-3-Amine has been utilized as a precursor for the synthesis of advanced polymers and materials with tailored properties. Its ability to form stable amide bonds makes it an ideal component in polyamide networks, which are used in high-performance textiles and composites. Recent studies have explored its application in self-healing materials, where its amine functionality contributes to dynamic covalent bonding mechanisms.

From a biological standpoint, (3R)-1-Ethylpyrrolidin-3-Amine has shown interesting pharmacokinetic profiles, including moderate absorption and distribution characteristics. Its metabolism pathways have been studied in preclinical models, revealing that it undergoes hepatic oxidation and conjugation processes. These findings are crucial for optimizing drug delivery systems and minimizing adverse effects.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into its binding affinities with various proteins, paving the way for rational drug design strategies. Furthermore, machine learning algorithms have been employed to predict its toxicity profiles and optimize synthetic routes based on large datasets.

In conclusion, (3R)-1-Ethylpyrrolidin-3-Amine (CAS No. 755039-92-0) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing research advancements, position it as a key player in both academic research and industrial applications.